![molecular formula C22H18FN3O4S B2448062 4-fluoro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide CAS No. 1105208-01-2](/img/structure/B2448062.png)
4-fluoro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-fluoro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of a compound describes the arrangement of atoms within the molecule and the bonds that hold these atoms together. For this compound, the molecular formula is not directly available from the search results .Chemical Reactions Analysis
The chemical reactions involving this compound are not specified in the search results. Typically, the reactivity of a compound depends on its molecular structure, particularly the functional groups it contains .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and stability. Unfortunately, this information is not available for this compound .Scientific Research Applications
Antiviral Applications
Research has identified diarylpyrazolylquinoline derivatives, closely related to the specified compound, exhibiting potent anti-dengue virus (DENV) activity. One such compound showed significant inhibition of DENV replication in vitro and in vivo, suggesting potential as antiviral agents (Lee et al., 2017).
Anti-inflammatory Applications
A study on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides, similar in structure, demonstrated the importance of a fluorine atom for COX-2 inhibition selectivity. This research led to the identification of a highly selective and orally active COX-2 inhibitor, highlighting the compound's potential in treating inflammatory conditions (Hashimoto et al., 2002).
Diuretic and Antihypertensive Applications
Compounds derived from substituted anthranilic acids and benzene sulphonamides, closely related to the specified molecule, were synthesized and evaluated for their diuretic and antihypertensive activities. One compound, in particular, showed potent activity, indicating potential for therapeutic use in managing hypertension and as diuretics (Rahman et al., 2014).
Fluorescence Studies for Zinc Detection
Research on Zinquin-related fluorophores, including derivatives of benzenesulfonamide, emphasized their utility in fluorescence studies for detecting zinc (II) ions. These compounds form fluorescent complexes with Zn(II), aiding in the study of intracellular zinc, a crucial factor in various biological processes (Kimber et al., 2001; Kimber et al., 2003).
Anticancer Applications
Novel aminothiazole-paeonol derivatives, related to the compound , were synthesized and showed significant anticancer potential, particularly against gastric and colorectal adenocarcinomas. This suggests the potential of these derivatives as lead compounds for developing new anticancer agents (Tsai et al., 2016).
Mechanism of Action
properties
IUPAC Name |
4-fluoro-N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O4S/c1-14-24-21-12-5-16(25-31(28,29)19-10-3-15(23)4-11-19)13-20(21)22(27)26(14)17-6-8-18(30-2)9-7-17/h3-13,25H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBFTVSHFVMDGJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F)C(=O)N1C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.